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Compound of Interest

Compound Name: 1-(3,5-Dimethoxyphenyl)ethanol
CAS No.: 14950-55-1
Cat. No.: B169568

Get Quote

Executive Summary

1-(3,5-Dimethoxyphenyl)ethanol (CAS: 14950-55-1) is a high-value benzylic alcohol
intermediate.[1] Its structural uniqueness lies in the meta-positioned methoxy groups, which
provide significant electron density to the aromatic ring without sterically hindering the benzylic
center. This electronic profile makes the molecule an ideal precursor for
Resveratrol/Pterostilbene analogs (via styrene dehydration) and a potent electrophile for
Friedel-Crafts alkylations (via benzylic cation generation).

This guide provides validated protocols for its synthesis, purification, and downstream
application in drug discovery workflows.

Structural Analysis & Reactivity Profile

The utility of 1-(3,5-Dimethoxyphenyl)ethanol stems from the synergy between the benzylic
hydroxyl group and the electron-rich aromatic ring.
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Electronic Effects

The 3,5-dimethoxy substitution pattern creates a "push-pull" electronic environment. The
methoxy groups are strong electron donors by resonance, stabilizing the carbocation formed at
the benzylic position (C1).

o Implication for Synthesis: The C-OH bond is labile under acidic conditions, facilitating SN1
substitutions and E1 eliminations.

o Implication for Stability: The molecule is sensitive to strong acids and prolonged heat, which
can trigger premature dehydration to 3,5-dimethoxystyrene.

Diagram 1: Reactivity Mechanism

The following diagram illustrates the stabilization of the benzylic cation, the key intermediate for
downstream applications.
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Caption: Mechanism of acid-catalyzed activation leading to either elimination (styrene
formation) or substitution.[2]

Protocol A: Synthesis & Purification

Objective: Preparation of high-purity (>98%) 1-(3,5-Dimethoxyphenyl)ethanol from 3,5-
dimethoxyacetophenone.

Materials

e Precursor: 3,5-Dimethoxyacetophenone (CAS: 39151-19-4)
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e Reagent: Sodium Borohydride (NaBH4)[3][4]
e Solvent: Methanol (Anhydrous)

e Quench: Saturated NH4CI solution

Step-by-Step Procedure

» Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-
dimethoxyacetophenone (10.0 g, 55.5 mmol) in Methanol (100 mL). Cool to 0°C in an ice
bath.

e Reduction: Add NaBH4 (2.1 g, 55.5 mmol, 1.0 eq) portion-wise over 15 minutes.
o Note: Gas evolution (H2) will occur. Maintain temperature <5°C to prevent side reactions.
e Reaction: Remove ice bath and stir at Room Temperature (RT) for 2 hours.

o Checkpoint: Monitor by TLC (Hexane:EtOAc 7:3). Starting material (Rf ~0.[5]6) should
disappear; Product (Rf ~0.3) appears.[1][3][6][7][8]

e Quench: Carefully add saturated NH4CI (20 mL) to quench excess hydride. Stir for 10
minutes.

o Extraction: Evaporate methanol under reduced pressure. Dissolve residue in EtOAc (100
mL) and wash with water (2 x 50 mL) and brine (50 mL).

e Drying: Dry organic layer over MgSO4, filter, and concentrate.

 Purification: The crude oil often solidifies. Recrystallize from Hexane/Ether (10:1) or use as-is
if NMR shows >95% purity.

Yield Expectation: 9.5 g (94%), White solid or colorless oil.

Protocol B: Dehydration to 3,5-Dimethoxystyrene

Application: This is the primary route for synthesizing Pterostilbene and other Resveratrol
analogs via Heck Coupling.
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Rationale

Direct dehydration is preferred over halogenation for "green” chemistry applications, as it
avoids toxic halogenated waste and utilizes the atom-economic Heck reaction downstream.

Materials

e Substrate: 1-(3,5-Dimethoxyphenyl)ethanol (from Protocol A)
o Catalyst:p-Toluenesulfonic acid monohydrate (pTsOH) OR Amberlyst-15 (solid acid)

e Solvent: Toluene

Step-by-Step Procedure

e Setup: Equip a 250 mL flask with a Dean-Stark trap and reflux condenser.
e Loading: Add substrate (5.0 g, 27.4 mmol) and Toluene (80 mL).
o Catalysis: Add pTsOH (52 mg, 1 mol%) or Amberlyst-15 (250 mg).
e Reflux: Heat to reflux (110°C). Water will collect in the Dean-Stark trap.

o Reaction Time: 1-2 hours.

o Visual Check: The reaction is complete when water separation ceases.
o Workup:

o If pTsOH used: Wash toluene layer with NaHCO3 (aq) and water.

o If Amberlyst used: Simply filter off the catalyst beads.

 [solation: Concentrate toluene in vacuo. The product, 3,5-dimethoxystyrene, is an oil that can
be used directly in Heck couplings.

Yield Expectation: >90% conversion.
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Protocol C: Friedel-Crafts Alkylation (C-C Bond
Formation)

Application: Using the molecule as a "benzylic anchor" to attach the 3,5-dimethoxy motif to
other aromatics (e.g., indoles, phenols).

Step-by-Step Procedure

¢ Mix: Combine 1-(3,5-Dimethoxyphenyl)ethanol (1.0 eq) and the nucleophile (e.g., Indole,
1.2 eq) in Dichloromethane (DCM).

Catalyze: Cool to 0°C. Add BF3-OEt2 (0.1 eq) dropwise.

o Caution: Lewis acids are moisture sensitive. Use a nitrogen atmosphere.[9]

Stir: Allow to warm to RT over 1 hour.

Quench: Add water. Separate organic layer.[4][5][9][10]

Result: This yields a diarylmethane scaffold, common in kinase inhibitor libraries.

tical CI L

Parameter Specification Notes

Low melting point (approx 34-

Appearance White solid or viscous oll

36°C)
MW 182.22 g/mol Formula: C10H1403

6.50 (d, 2H), 6.35 (t, 1H), 4.80
1H NMR (CDCI3, 400 MHz) (@, 1H), 3.78 (s, 6H), 1.45 (d,

3H)
Solubility Soluble in MeOH, EtOAc, DCM  Insoluble in water

_ Hygroscopic; prone to

Storage 2-8°C, Desiccated

oxidation
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Downstream Workflow: Pterostilbene Synthesis[11]

The following diagram details the complete workflow from the building block to the final API
(Active Pharmaceutical Ingredient).
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Caption: Synthetic route converting the ethanol building block to Pterostilbene.

References

¢ Synthesis of Resveratrol Derivatives

o Context: Describes the reduction of benzoic acid derivatives to benzyl alcohols and
subsequent conversion to stilbenes via phosphonate/Wittig routes.[11]
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o Source: MDPI. (n.d.). Synthesis and Biological Evaluation of Resveratrol Methoxy
Derivatives. Link

o Dehydration of 1-Phenylethanol Derivatives

o Context: Details the use of solid acid catalysts (Amberlyst-15)

o Source: National Institutes of Health (PMC). (2013). Efficient Dehydration of 1-
Phenylethanol to Styrene by Copper(ll) and Zinc(ll) Fused-Bisoxazolidine Catalysts. Link

o Pterostilbene Synthesis via Styrene

o Context: Patent literature describing the synthesis of pterostilbene using 3,5-dimethoxy
precursors and Heck/Wittig chemistries.

o Source: Google Patents. (2004). CN1539805A - The synthetic method of pterostilbene.
Link

o Friedel-Crafts Alkylation Mechanisms

o Context: Educational and technical overview of using alcohols as electrophiles in Friedel-
Crafts alkylation of activated arom

o Source: Mercer University Chemistry. (n.d.). Friedel-Crafts Alkylation of
Dimethoxybenzene.[8][10][12] Link

o Chemical Properties & Safety

o Context: Physical property data, CAS registry, and safety information for 1-(3,5-
Dimethoxyphenyl)ethanol.

o Source: PubChem.[1] (n.d.). Compound Summary: 1-(3,5-Dimethoxyphenyl)ethanol.[1]
Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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